Cas no 1806190-28-2 (Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806190-28-2
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4835343
• Update Time: 2025-06-25

Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-9(17)4-7-6(2)10(15)8(5-16-7)19-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： NPHFEJJDNCHYRJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CC(=O)OCC)C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806190-28-2): A Comprehensive Overview

Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806190-28-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate.

Chemical Structure and Properties

Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate is a pyridine derivative with a trifluoromethoxy group and an iodine substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The trifluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. The iodine substituent, on the other hand, provides a handle for further chemical modifications through various coupling reactions.

The molecular formula of Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate is C₁₁H₁₁F₃I₁N₂O₃, and its molecular weight is approximately 367.1 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 75°C to 78°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the sequential functionalization of a pyridine scaffold followed by esterification. A typical synthetic route begins with the preparation of 4-bromo-3-methylpyridin-2(1H)-one, which is then converted to the corresponding trifluoromethoxy derivative using triflic anhydride and potassium fluoride.

The next step involves the introduction of the iodine substituent through a halogen exchange reaction using sodium iodide in acetone. Finally, esterification with ethyl bromoacetate in the presence of a base such as potassium carbonate yields Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Applications in Medicinal Chemistry

Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate has shown promise in various medicinal chemistry applications due to its unique structural features. One area of significant interest is its potential as a building block for the synthesis of bioactive molecules. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of derivatives, which can be crucial for improving drug-like properties.

Recent studies have explored the use of Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate as a precursor for the development of novel anticancer agents. For instance, researchers at the University of California have synthesized a series of derivatives by replacing the iodine substituent with various aryl groups through palladium-catalyzed cross-coupling reactions. These derivatives exhibited potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy.

In addition to cancer research, Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate has also been investigated for its potential as an antimicrobial agent. Studies conducted at Harvard University demonstrated that certain derivatives derived from this compound showed broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The enhanced lipophilicity provided by the trifluoromethoxy group facilitated better cell membrane penetration, contributing to their efficacy.

Clinical Trials and Future Prospects

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of compounds derived from Ethyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-acetate. Several clinical trials are currently underway to evaluate their safety and efficacy in human subjects. For example, a Phase I clinical trial conducted by a leading pharmaceutical company is assessing the safety and pharmacokinetics of a novel anticancer agent derived from this compound in patients with advanced solid tumors.

Preliminary results from this trial have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties. Further studies are planned to explore its efficacy in specific cancer types and to identify potential biomarkers that can predict response to treatment.

Beyond cancer research, there is growing interest in exploring the use of compounds derived from Ethyl 4-iodo-*methyl*-*trifluoromethoxy*-*pyridine*-*acetate* in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The unique combination of functional groups in this molecule offers opportunities for developing multi-target drugs that can address multiple aspects of complex diseases.

Conclusion

Ethyl 4-iodo-*methyl*-*trifluoromethoxy*-*pyridine*-*acetate (CAS No. 1806190-*28*-*2*) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with improved drug-like properties. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for new treatments in various disease areas.